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Compound of Interest

Compound Name: CPTH6 (hydrobromide)

Cat. No.: B1164523

Get Quote

Executive Summary
CPTH6 hydrobromide is a specific inhibitor of the histone acetyltransferases (HATs) Gcn5 and

pCAF.[1][2][3] While highly potent in cellular assays, its lipophilic nature combined with the

hydrobromide salt form presents specific solubility challenges.

The Core Challenge: CPTH6 hydrobromide exhibits high solubility in organic solvents (DMSO,

DMF) but is sparingly soluble in aqueous buffers (PBS).[4] Direct addition of the powder to PBS

will result in suspension failure.

The Solution: This protocol utilizes a "Solvent-Shift" method. A high-concentration stock

solution is prepared in anhydrous DMSO, followed by a controlled dilution into PBS. This guide

defines the solubility ceilings to prevent compound precipitation ("crashing out") during the

aqueous phase transition.

Physicochemical Profile & Solubility Limits
Understanding the physical constants is prerequisite to accurate dosing.
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Property Value Notes

Molecular Weight 386.7 g/mol
Formula: C₁₅H₁₆ClN₃S[2][3][4]

• HBr

Appearance Crystalline Solid Store at -20°C (desiccated)

Solubility (DMSO) ~25 mg/mL (64 mM)
Excellent. Recommended for

Stock.[5]

Solubility (Ethanol) ~0.5 mg/mL (1.3 mM)
Poor. Not recommended for

stock.[4][5][6]

Solubility (PBS pH 7.2) < 0.1 mg/mL Negligible without co-solvent.

Solubility (1:2 DMSO:PBS) ~0.3 mg/mL (0.77 mM)
Limit. High DMSO content

required for this concentration.

Critical Insight: The value of 0.3 mg/mL in a 1:2 DMSO:PBS mixture represents a saturation

limit in a high-solvent environment. For biological assays requiring low DMSO (<1%), the

practical aqueous solubility limit is significantly lower (typically <100 µM).

Protocol: Preparation of Stock and Working
Solutions
Phase 1: Preparation of Master Stock Solution (DMSO)
Target Concentration: 25 mM (Recommended) or 50 mM (Maximum)

Equilibration: Allow the CPTH6 vial to warm to room temperature before opening to prevent

condensation, which degrades the hygroscopic salt.

Calculation:
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To make 25 mM stock from 10 mg of CPTH6:

Dissolution: Add the calculated volume of high-grade anhydrous DMSO (≥99.9%).

Agitation: Vortex vigorously for 30–60 seconds. If particulates remain, sonicate in a water

bath at 37°C for 5 minutes.

Storage: Aliquot into light-protective tubes (amber) and store at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Phase 2: Aqueous Dilution (PBS)
Objective: Create a working solution for assays (typically 10–100 µM).

Warning: Do not dilute the DMSO stock directly into a large volume of cold PBS, as this causes

local precipitation.

The "Rapid-Dispersion" Technique:

Pre-warm PBS: Warm the Phosphate Buffered Saline (pH 7.2) to 37°C.

Calculate Solvent Volume: Ensure the final DMSO concentration remains below the toxicity

threshold for your specific cell line (usually <0.5% or <0.1%).

Example: To make 10 mL of 50 µM working solution from 25 mM stock:

Dilution Factor =

.

Required Stock Volume =

.

Final DMSO concentration =

(Safe for most cells).

Mixing:
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Place the pipette tip containing the DMSO stock submerged into the center of the PBS

volume.

Expel the stock rapidly while simultaneously vortexing or swirling the PBS.

Do not drop the stock onto the surface of the PBS.

Phase 3: Troubleshooting Precipitation
If the solution turns cloudy (Tyndall effect) upon dilution:

Cause: Concentration exceeds aqueous solubility limit.

Remedy 1 (Sonication): Sonicate the working solution for 10 minutes at room temperature.

Remedy 2 (Intermediate Dilution): Perform a serial dilution. Dilute Stock (100%) →

Intermediate (10% DMSO in PBS) → Final (0.1% DMSO in PBS).

Remedy 3 (pH Adjustment): CPTH6 is a hydrobromide salt.[2][3][4] Ensure the PBS buffering

capacity is sufficient to maintain pH 7.2–7.4. Drastic pH shifts can reduce solubility.

Visual Workflows
Workflow 1: Solubilization Logic
This diagram illustrates the critical decision points to avoid precipitation.
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Caption: Step-by-step logic for dissolving CPTH6, emphasizing the critical visual check and

temperature control.
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Workflow 2: Mechanism of Action
Contextualizing the protocol within the biological pathway.[7]
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Caption: CPTH6 inhibits Gcn5/pCAF, reducing histone acetylation and inducing apoptosis in

cancer cells.[1][2][3][4][5][6][7][8][9][10][11][12]

Quality Control & Stability
Shelf Life (Stock): The DMSO stock is stable for 6 months at -20°C or 12 months at -80°C.
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Shelf Life (Aqueous): The PBS working solution is unstable. Prepare fresh immediately

before use. Do not store aqueous solutions for >24 hours, as hydrolysis or precipitation may

occur.

Verification: Measure absorbance at 250 nm or 278 nm (UV Max) to verify concentration if

precise dosing is critical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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